Cas no 7440-52-0 (Erbium)

Erbium structure

Product name:Erbium

CAS No:7440-52-0

MF:Er

MW:167.259

MDL:MFCD00010987

CID:85944

PubChem ID:24855947

Erbium Chemical and Physical Properties

Names and Identifiers

- Erbium atomic absorption standard solution
- ErbiumpowderNREOmesh
- ErbiumchipsNREO
- ErbiumingotNREO
- ErbiumfoilNREOmmthickcagxmm
- Erbium
- Erbium pieces
- Erbium foil
- Erbium ICP Standard
- Erbium ICP Std.
- Erbium standard solution
- ErbiuM powder
- ER000215
- ER005110
- ER000280
- ER000205
- ER000200
- ER007910
- ER007920
- ER007905
- ER006010
- ER006100
- Erbiumchips(99.9%REO)
- Erbiumingot(99.9%REO)
- Erbiumfoil(99.9%REO)
- NS00082275
- Erbium, dendritic pieces, purified by distillation, 99.95% trace metals basis
- Erbium, foil, 50x50mm, thickness 0.125mm, as rolled, 99%
- Erbium Standard: Er @ 1000 microg/mL in 5% HNO3
- Erbium, powder, max. particle size 500 micron, weight 10 g, purity 99.9%
- MFCD00010987
- 77B218D3YE
- Erbium, rod, 100mm, diameter 10.0mm, cast, 99%
- Erbium, rod, 50mm, diameter 10.0mm, cast, 99%
- Erbium, foil, 50x50mm, thickness 1.0mm, as rolled, 99%
- Erbium, wire reel, 50mm, diameter 1.0mm, hard, 99.9%
- Erbium rod, 12.7mm (0.5in) dia
- Erbium, rod, 100mm, diameter 6.35mm, cast, 99%
- Erbium, wire reel, 100mm, diameter 1.0mm, hard, 99.9%
- Erbium, foil, not light tested, 25x25mm, thickness 0.005mm, as rolled, 99%
- ERBIUM, ELEMENTAL
- Erbium, foil, 25x25mm, thickness 1.0mm, as rolled, 99%
- Q1849
- Erbium foil, 0.025mm (0.001in) thick
- Erbium Nanofoil
- Erbium, rod, 50mm, diameter 2.0mm, cast, 99%
- Erbium, foil, 35x35mm, thickness 0.1mm, as rolled, 99%
- DTXCID1047659
- UNII-77B218D3YE
- Erbium, foil, not light tested, 50x50mm, thickness 0.025mm, as rolled, 99%
- ERBIUM METALLICUM
- Erbium - Er @ 1000 microg/mL in 5% HNO3
- CHEBI:33379
- Erbium Standard: Er @ 10000 microg/mL in 5% HNO3
- Erbium, lump, 25 mm max. lump size, weight 200 g, purity 99%
- Erbium ingot
- Erbium, lump, 25 mm max. lump size, weight 300 g, purity 99%
- Erbium rod, 6.35mm (0.25in) dia
- DTXSID8064694
- Erbium foil, 0.1mm (0.004in) thick
- Erbium pieces, distilled dendritic
- Er
- Cesium Fluoride (CsF) Sputtering Targets
- 68Er
- EINECS 231-160-1
- Erbium, rod, 50mm, diameter 6.35mm, cast, 99%
- Erbium, foil, 25x25mm, thickness 0.125mm, as rolled, 99%
- 7440-52-0
- erbio
- Erbium foil, 0.25mm (0.01in) thick
- Erbium foil, 0.62mm (0.024in) thick
- Erbium, lump, 25 mm max. lump size, weight 100 g, purity 99%
- AMY22282
- Erbium chips
- UYAHIZSMUZPPFV-UHFFFAOYSA-N
- MDL： MFCD00010987
- Inchi： 1S/Er
- InChI Key： UYAHIZSMUZPPFV-UHFFFAOYSA-N
- SMILES： [Er]

Computed Properties

Exact Mass: 165.93000
Monoisotopic Mass: 165.93
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 1
Rotatable Bond Count: 0
Complexity: 0
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0A^2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: Silver gray rare earth metal, soft texture, ductility. Dark gray hexagonal close packed lattice metal
Density: 9.062 g/mL at 25 °C(lit.)
Melting Point: 1529 °C (lit.)
Boiling Point: 2868 °C(lit.)
Flash Point: °C
Refractive Index: 1.47 (1300 nm)
Water Partition Coefficient: Soluble in acids. Insoluble in water.
PSA: 0.00000
LogP: 0.00000
Merck: 13,3675
Sensitiveness: Moisture Sensitive
Solubility: Soluble in acid

Erbium Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H228
Warning Statement： P210
Hazardous Material transportation number：UN 3089 4.1/PG 2
WGK Germany：3
Hazard Category Code： 11
Safety Instruction： S43
FLUKA BRAND F CODES：1-10
Hazardous Material Identification：
Packing Group：III
Safety Term：8
Risk Phrases：R11
HazardClass：8
PackingGroup：III
Storage Condition：Argon filled storage
TSCA：Yes

Erbium Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Cooke Chemical	A3991212-50G	Erbium powder , Ingots	7440-52-0	99.9%metalsbasis	50g	RMB 478.40	2025-02-20
abcr	AB201486-10 g	Erbium pieces, 99.9% (REO); .	7440-52-0	99.9%	10g	€148.60	2023-06-23
abcr	AB120259-5 g	Erbium chips, (99.9% REO); .	7440-52-0		5 g	€93.30	2023-07-20
abcr	AB209140-10 mm	Erbium rod, 6.35mm (0.25in) dia, 99.9% (metals basis excluding Ta); .	7440-52-0	99.9%	10 mm	€151.80	2025-02-18
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	12388-25x25mm	Erbium foil, 0.025mm (0.001in) thick, 99.9% (REO)	7440-52-0	99.9%	25x25mm	￥5278.00	2023-04-25
BAI LING WEI Technology Co., Ltd.	93-6832-50g	Erbium ingot (99.9% REO)	7440-52-0	(99.9% REO)	50g	￥ 8550	2022-04-25
abcr	AB205084-100 ml	Erbium, AAS standard solution, Specpure®, Er 1000µg/ml; .	7440-52-0		100 ml	€66.10	2023-09-14
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	GF87470253-1EA	Erbium	7440-52-0	99.9%	1ea	¥13126.26	2023-12-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R053544-1g	Erbium	7440-52-0	≥200	1g	￥55	2023-09-07
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R053546-10g	Erbium	7440-52-0	99.9% metals basis	10g	￥178	2023-09-07